Cas no 50774-86-2 (Butanoic acid, 3-chloro-2-oxo-, ethyl ester)

• Product Name: Butanoic acid, 3-chloro-2-oxo-, ethyl ester
• CAS No: 50774-86-2
• MF: C₆H₉ClO₃
• MW: 164.586861371994
• CID: 934254
• PubChem ID: 71438006
• Update Time: 2025-04-19

Butanoic acid, 3-chloro-2-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 3-chloro-2-oxo-, ethyl ester
• 3-?chloro-?2-?oxoButanoic acid ethyl ester
• Ethyl-3-chloro-2-oxo butanoate
• DA-25557
• Butanoic acid, 3-chloro-2-oxo-, ethyl ester
• 50774-86-2
• ETHYL 3-CHLORO-2-OXOBUTANOATE

• Inchi： 1S/C6H9ClO3/c1-3-10-6(9)5(8)4(2)7/h4H,3H2,1-2H3
• InChI Key： WHHFJPUOJRVNFU-UHFFFAOYSA-N
• SMILES： ClC(C)C(C(=O)OCC)=O

Computed Properties

• Exact Mass: 164.024
• Monoisotopic Mass: 164.024
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.4A^2
• XLogP3: 1.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters